Cas no 88070-38-6 (5-Pyrimidinol, 2,4,6-trimethyl-, 1-oxide)
88070-38-6 structure
Product Name:5-Pyrimidinol, 2,4,6-trimethyl-, 1-oxide
CAS No:88070-38-6
MF:C7H4N2O4
MW:180.117661476135
CID:646324
PubChem ID:127257739
Update Time:2025-04-19
5-Pyrimidinol, 2,4,6-trimethyl-, 1-oxide Chemical and Physical Properties
Names and Identifiers
-
- 5-Pyrimidinol, 2,4,6-trimethyl-, 1-oxide
- 2,4,6-trimethyl-1-oxidopyrimidin-1-ium-5-ol
- 88070-38-6
- 5-Hydroxypyrimidine-2,4,6-tricarbaldehyde
-
- Inchi: 1S/C7H4N2O4/c10-1-4-7(13)5(2-11)9-6(3-12)8-4/h1-3,13H
- InChI Key: VSTFHXQKFOTQEW-UHFFFAOYSA-N
- SMILES: OC1=C(C=O)N=C(C=O)N=C1C=O
Computed Properties
- Exact Mass: 180.01710661g/mol
- Monoisotopic Mass: 180.01710661g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 203
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 97.2Ų
5-Pyrimidinol, 2,4,6-trimethyl-, 1-oxide Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
88070-38-6 (5-Pyrimidinol, 2,4,6-trimethyl-, 1-oxide) Related Products
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